7-Thia-1-azaspiro[4.5]decane, 7,7-dioxide, hydrochloride (1:1)

• IUPAC Name: 9λ6-thia-1-azaspiro[4.5]decane 9,9-dioxide;hydrochloride
• InChI: InChI=1S/C8H15NO2S.ClH/c10-12(11)6-2-4-8(7-12)3-1-5-9-8;/h9H,1-7H2;1H
• InChI Key: ZGNSXWJVVKPPPW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCCS(=O)(=O)C2)NC1.Cl
• Molecular Formula: C8H16ClNO2S
• Molecular Weight: 225.74 g/mol

Description

7-Thia-1-azaspiro[4.5]decane, 7,7-dioxide, hydrochloride (1:1) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as TD-0212 and is synthesized using specific methods.5]decane, 7,7-dioxide, hydrochloride (1:1).

Scientific Research Applications

Environmental Impact and Transformation

• The study of organochlorine contaminants, such as hexachlorocyclohexanes (HCHs), which are structurally and functionally related to various complex organic compounds, shows the importance of understanding the environmental transformations of these chemicals. Research indicates that such compounds can transform into different isomers, impacting environmental and human health risks, emphasizing the need for effective management and mitigation strategies (Walker et al., 1999).

Novel Medical Therapies

• The application of metallic and metal oxide nanoparticles, including titanium dioxide, highlights the significance of chemical compounds in developing novel medical therapies. These nanoparticles, similar in their innovative use to "7-Thia-1-azaspiro[4.5]decane, 7,7-dioxide, hydrochloride (1:1)," are explored for their potential in photodynamic therapy (PDT) for treating diseases such as cancer and psoriasis. This indicates the broad spectrum of applications that specific chemical compounds can have in medicine (Ziental et al., 2020).

Advanced Materials and Environmental Applications

• Research into the removal of synthetic textile dyes from wastewaters using various chemical methods underscores the importance of chemical innovation in environmental applications. Such studies demonstrate the critical role of chemical compounds in developing new technologies for environmental protection and sustainability (Singh & Arora, 2011).

Nitrogen Heterocycles in Pharmaceuticals

• The structural analysis and frequency of nitrogen heterocycles in U.S. FDA-approved pharmaceuticals, including discussions on azepines and similar nitrogen-containing cycles, reveal the foundational role of such compounds in drug development. These analyses provide insights into common structural motifs and their implications for pharmaceutical research and development (Vitaku et al., 2014).

Future Directions

: Melnykov, K. P., et al. (2019). Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. ACS Omega, 4(6), 10896–10906. Link : Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-dione. Russian Journal of Organic Chemistry, 54(4), 546–550. DOI : A High-Yield and Cost-Effective Synthesis of Spirotetramat. Russian Journal of Organic Chemistry, 56(10), 1575–1579. Link